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Compound of Interest

Compound Name: L-693612 hydrochloride

Cat. No.: B608427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-693612 hydrochloride is a potent, orally active, and topical inhibitor of carbonic anhydrase

(CA)[1]. Carbonic anhydrases are a family of metalloenzymes that catalyze the reversible

hydration of carbon dioxide to bicarbonate and a proton[1][2][3][4]. This catalytic activity is

fundamental to a wide array of physiological processes, including pH regulation, CO2 transport,

ion transport, and biosynthesis[5]. Given its inhibitory action on this critical enzyme, L-693612
hydrochloride is a valuable tool for research in areas such as inflammation, immunology, and

acid-base physiology.

Proper preparation of L-693612 hydrochloride solutions is crucial for obtaining accurate and

reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for

dissolving small molecule inhibitors due to its high solubilizing capacity[6][7]. This document

provides a detailed protocol for the preparation, storage, and handling of L-693612
hydrochloride solutions in DMSO.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for L-693612
hydrochloride are summarized in the table below.
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Property Value Reference

CAS Number 138301-72-1 [1]

Molecular Formula C14H25ClN2O5S3 [1]

Molecular Weight 433.01 g/mol [1]

Solubility in DMSO 10 mM [1]

Appearance Solid (powder) [7]

Storage of Powder
-20°C for up to 3 years, 4°C for

up to 2 years
[8]

Storage of DMSO Stock

Solution

-80°C for up to 6 months,

-20°C for up to 1 month
[8]

Experimental Protocol: Preparation of a 10 mM
Stock Solution of L-693612 Hydrochloride in DMSO
This protocol describes the preparation of a 10 mM stock solution of L-693612 hydrochloride
in anhydrous DMSO.

Materials and Equipment
L-693612 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Sonicator (optional)
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Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions
L-693612 hydrochloride: The toxicological properties of this compound have not been fully

investigated. Handle with care and avoid direct contact with skin and eyes.

DMSO: DMSO is a combustible liquid and can readily penetrate the skin, potentially carrying

dissolved substances with it[9]. Wear appropriate gloves and work in a well-ventilated area.

Avoid contact with skin and eyes.

Always wear appropriate PPE when handling chemicals.

Procedure
Equilibration: Before opening, allow the vial of L-693612 hydrochloride powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture, which can affect the stability of the compound.

Calculation of Mass: To prepare a 10 mM stock solution, calculate the required mass of L-
693612 hydrochloride using the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 433.01 g/mol = 4.33 mg

Weighing: Carefully weigh out the calculated mass of L-693612 hydrochloride powder

using a calibrated analytical balance and transfer it to a sterile microcentrifuge tube or amber

glass vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

powder. For the example above, add 1 mL of anhydrous DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

compound. If the compound does not fully dissolve, brief sonication in a water bath may be

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b608427?utm_src=pdf-body
https://greenfield.com/wp-content/uploads/2018/11/Dimethyl-Sulfoxide-DMSO.pdf
https://www.benchchem.com/product/b608427?utm_src=pdf-body
https://www.benchchem.com/product/b608427?utm_src=pdf-body
https://www.benchchem.com/product/b608427?utm_src=pdf-body
https://www.benchchem.com/product/b608427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


used to aid dissolution. Visually inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots in tightly sealed amber vials or microcentrifuge tubes at -20°C

or -80°C. For long-term storage, -80°C is recommended.

Visualization of Experimental Workflow
The following diagram illustrates the step-by-step workflow for the preparation of the L-693612
hydrochloride stock solution.
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Caption: Workflow for L-693612 hydrochloride solution preparation.
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Carbonic Anhydrase Signaling Pathway
L-693612 hydrochloride inhibits carbonic anhydrase, an enzyme that plays a crucial role in

cellular pH regulation and CO2/bicarbonate homeostasis. The following diagram depicts the

basic catalytic reaction of carbonic anhydrase and its role in influencing downstream cellular

processes.
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Caption: Carbonic anhydrase inhibition by L-693612 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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